Cas no 866350-15-4 (2-{1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide)

• Product Name: 2-{1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide
• CAS No: 866350-15-4
• MF: C₂₅H₂₁ClFN₃O₃S
• MW: 497.968947172165
• CID: 5915341
• PubChem ID: 5102705
• Update Time: 2025-05-19

2-{1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)imidazol-2-yl]sulfanyl-N-(4-fluorophenyl)acetamide
• Acetamide, 2-[[1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazol-2-yl]thio]-N-(4-fluorophenyl)-
• 2-((1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazol-2-yl)thio)-N-(4-fluorophenyl)acetamide
• 2-{[1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide
• AKOS002096814
• F1603-0099
• 866350-15-4
• 2-{1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C25H21ClFN3O3S/c1-32-22-12-3-16(13-23(22)33-2)21-14-30(20-10-4-17(26)5-11-20)25(29-21)34-15-24(31)28-19-8-6-18(27)7-9-19/h3-14H,15H2,1-2H3,(H,28,31)
• InChI Key： MFWJLMBLMGKEAP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1N(C2=CC=C(Cl)C=C2)C=C(C2=CC=C(OC)C(OC)=C2)N=1

Computed Properties

• Exact Mass: 497.0976186g/mol
• Monoisotopic Mass: 497.0976186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 90.7Ų

Additional information on 2-{1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide

Comprehensive Overview of 2-{1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide (CAS No. 866350-15-4)

2-{1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide, with the CAS number 866350-15-4, is a specialized organic compound that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, is often studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique imidazole core, which is known for its versatility in biological interactions.

The compound's structure features a chlorophenyl group, a dimethoxyphenyl moiety, and a fluorophenyl acetamide tail, making it a subject of extensive structure-activity relationship (SAR) studies. These studies aim to understand how slight modifications in the molecular framework can influence its biological activity. Given the growing demand for novel therapeutic agents, 866350-15-4 is frequently explored in the context of targeted drug design and enzyme inhibition.

One of the most compelling aspects of 2-{1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide is its potential role in addressing neurodegenerative diseases. With the rise in global awareness about conditions like Alzheimer's and Parkinson's, researchers are keen to investigate compounds that can modulate key pathways involved in these disorders. The dimethoxyphenyl group, in particular, is associated with blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug development.

In addition to its neurological applications, CAS No. 866350-15-4 is also being studied for its potential in anti-inflammatory and anticancer therapies. The imidazole ring is a common pharmacophore in many FDA-approved drugs, and its presence in this compound suggests a broad spectrum of biological activities. Recent studies have highlighted its ability to interact with kinase enzymes, which are often overexpressed in cancerous cells.

The synthesis of 2-{1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide involves multi-step organic reactions, including condensation, substitution, and acylation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's sulfanyl linkage adds another layer of complexity, making it a challenging yet rewarding target for synthetic chemists.

From a commercial perspective, 866350-15-4 is primarily available through specialized chemical suppliers catering to pharmaceutical and biotechnology industries. Its niche applications mean that it is often produced in small batches, with stringent quality controls to meet the demands of research laboratories. The compound's patent status and regulatory approvals are also critical factors influencing its market availability.

Given the increasing focus on personalized medicine and precision therapeutics, compounds like 2-{1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide are likely to play a pivotal role in future drug development. Their ability to target specific molecular pathways makes them invaluable tools in the quest for more effective and safer treatments.

In summary, CAS No. 866350-15-4 represents a fascinating area of research at the intersection of chemistry and biology. Its unique structural features and potential therapeutic applications make it a compound worth watching in the coming years. Whether you're a researcher, a pharmaceutical professional, or simply someone interested in the latest advancements in medicinal chemistry, 2-{1-(4-chlorophenyl)-4-(3,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-(4-fluorophenyl)acetamide offers a wealth of opportunities for exploration and innovation.